Cas no 154355-90-5 (2-Bromo-5-(phenylethynyl)thiophene)

• Product Name: 2-Bromo-5-(phenylethynyl)thiophene
• CAS No: 154355-90-5
• MF: C₁₂H₇BrS
• MW: 263.152981042862
• CID: 2779275
• PubChem ID: 15459001
• Update Time: 2025-04-21

2-Bromo-5-(phenylethynyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 154355-90-5
• DTXCID50523739
• 2-Bromo-5-(phenylethynyl)thiophene
• AKOS040764616
• DTXSID30572967
• SCHEMBL8305778

• Inchi： 1S/C12H7BrS/c13-12-9-8-11(14-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H
• InChI Key： AZZHZGDOEHABIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#CC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 261.94518Da
• Monoisotopic Mass: 261.94518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.2Ų